583-50-6(D-Erythrose),KM0192,GC9540

D-Erythrose Properties

Names and Identifiers

- (2R,3R)-2,3,4-Trihydroxybutanal
- Erythrosesyrupwv
- D-Erythrose
- D-(-)-Erythrose
- 350-20993
- D-()-Erythrose
- D-Erythrose (As a solution in water)
- ERYTHROSE, D-(-)-
- ERYTHROSE, D-(-)- (RG)
- (-)-(R)-2-hydroxy-2-methylbutanedioic acid
- (-)-(R)-citramalic acid
- (3R)-Citramalate
- (3R)-Citramalic acid
- (R-(R*,R*))-2,3,4-trihydroxy-butanal
- (R)-(-)-citramalic acid
- (R)-2-hydroxy-2-methylbutanedioic acid
- (R)-2-Methylmalate
- (R)-2-Methylmalic acid
- 2-Methylmalic acid
- D-(-)-2-hydroxy-2-methylbutaned
- D-(-)-2-Methylmalic acid
- D-(-)-citramalic acid
- D(-)-erythrose
- D-(?)-Erythrose
- D-Citramalate
- Butanal,2,3,4-trihydroxy-,[R-(R*,R*)]-
- Erythrose
- D-erythro-tetrose
- Threose
- (R*,R*)-2,3,4-Trihydroxybutanal
- X3EI0WE8Q4
- Butanal, 2,3,4-trihydroxy-, (R*,R*)-
- YTBSYETUWUMLBZ-IUYQGCFVSA-N
- D-Erythrose, syrup
- BIFS0103
- KM0192
- GC9540
- FCH3460454
- AK122099
- AX8021601
- Butanal,2,3,4-trihydr
- 756EZ12FT6
- D-Erythrose (w/v = 10 mg/ml)
- T72661
- B1552B3E-262B-4CEF-A0A9-79C534BCEE4E
- (+/-)-Erythrose
- ERYTHROSE, DL-
- D-ERYTHROSE (CA. 70% IN WATER)
- HY-116956
- 583-50-6
- Butanal, 2,3,4-trihydroxy-, (2R,3R)-rel-
- Butanal,2,3,4-trihydroxy-, (2R,3R)-
- A831843
- DL-Erythrose
- Butanal, 2,3,4-trihydroxy-, (2R,3R)-
- Q423225
- 210230-59-4
- DTXSID201017424
- D-ERYTHROSE [MI]
- EINECS 209-505-2
- rel-(2R,3R)-2,3,4-Trihydroxybutanal
- NS00079893
- 1758-51-6
- UNII-756EZ12FT6
- UNII-X3EI0WE8Q4
- MFCD00006970
- AKOS016011079
- CHEBI:27904
- SCHEMBL42624
- DTXSID601318240
- CS-0066906
- Erythrose, D-
- DB-007401
- D-Erythrose (w/v = 10 mg/ml in water)
- +Expand
- MDL： MFCD00006970
- InChIKey： YTBSYETUWUMLBZ-IUYQGCFVSA-N
- Inchi： 1S/C4H8O4/c5-1-3(7)4(8)2-6/h1,3-4,6-8H,2H2/t3-,4+/m0/s1
- SMILES： O([H])[C@]([H])(C([H])([H])O[H])[C@]([H])(C([H])=O)O[H]
- BRN： 1721698

Computed Properties

Exact Mass: 120.042259g/mol
Surface Charge: 0
XLogP3: -2.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 120.042259g/mol
Monoisotopic Mass: 120.042259g/mol
Topological Polar Surface Area: 77.8Å²
Heavy Atom Count: 8
Complexity: 72.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0

Experimental Properties

LogP: -2.10060
PSA: 69.92
Merck: 3690
Refractive Index: 1.498
Water Partition Coefficient: Fully miscible in water.
Boiling Point: 290.583°C at 760 mmHg
Melting Point: <25 ºC
Flash Point: 156.2±18.6 °C
Solubility: Soluble (872 g/l) (25 º C),
Color/Form: No data available
Sensitiveness: Hygroscopic
Specific Rotation: D20 +1° -14.5° (3 days, c = 11)
Density: 1.410±0.06 g/cm3 (20 ºC 760 Torr),

D-Erythrose Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IAU1-100mg	Butanal, 2,3,4-trihydroxy-, (2R,3R)-	583-50-6	97%	100mg	$107.00
A2B Chem LLC	AI53049-100mg	Butanal, 2,3,4-trihydroxy-, (2R,3R)-	583-50-6		100mg	$35.00	2024-04-19
Aaron	AR00IB2D-1g	Butanal, 2,3,4-trihydroxy-, (2R,3R)-	583-50-6	75%	1g	$168.00
Apollo Scientific	BIFS0103-1g	D-Erythrose, 70% aqueous solution	583-50-6	75%	1g	£174.00
Biosynth	ME00138-1 g	D-Erythrose - min 50% purity as a 70% aq. solution	583-50-6		1g	$69.88
Chemenu	CM100841-5g	Butanal,2,3,4-trihydroxy-, (2R,3R)-	583-50-6	95%	5g	$665
eNovation Chemicals LLC	D102989-1g	D-Erythrose	583-50-6	75%	1g	$260	2022-06-03
MedChemExpress	HY-116956-100mg	D-Erythrose	583-50-6	99.73%	100mg	￥250	2024-05-24
Omicron Biochemicals	ERY-001-0.50g	D-erythrose	583-50-6		0.50g	$185	2024-11-01
TRC	E650130-1ml	D-Erythrose (w/v = 10 mg/ml in water)	583-50-6		1ml	$ 80.00	2023-09-07

D-Erythrose Synthesis

Synthetic Circuit 1

496-55-9

583-50-6

95-43-2

Reaction Conditions

1.1 Catalysts: Ammonium tungsten oxide Solvents: Water ; 30 s, 190 °C; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 7

Reference

: Efficient Production of Biomass-Derived C4 Chiral Synthons in Aqueous Solution

Lin, Shaoying; Guo, Xiao; Qin, Kai; Feng, Lei; Zhang, Yahong ; et al, ChemCatChem, 2017, 9(22), 4179-4184

Synthetic Circuit 2

141-46-8

583-50-6

95-43-2

Reaction Conditions

1.1 Catalysts: L-Hydroxyproline Solvents: Water ; 16 h, rt

Reference

: Amino acid catalyzed neogenesis of carbohydrates: A plausible ancient transformation

Cordova, Armando; Ibrahem, Ismail; Casas, Jesus; Sunden, Henrik; Engqvist, Magnus; et al, Chemistry - A European Journal, 2005, 11(16), 4772-4784

Synthetic Circuit 3

23147-58-2

583-50-6

533-49-3

95-44-3

95-43-2

Reaction Conditions

1.1 Catalysts: 2882064-88-0 (Zn-complexes) ; 2 h, rt

Reference

: Mechano-catalysis boosts glycolaldehyde conversion to tetroses over a new Zn-COF catalyst

Yang, Junxia; Fang, Xu; Ren, Guoqing; Yu, Tie, New Journal of Chemistry, 2023, 47(2), 558-562

Synthetic Circuit 4

141-46-8

583-50-6

95-44-3

Reaction Conditions

1.1 Catalysts: Quinidine Solvents: Chloroform ; 3 d, rt

Reference

: Tertiary Amine Promoted Asymmetric -Aldol Reaction of Aldehydes

Gut, Bartosz; Mlynarski, Jacek, European Journal of Organic Chemistry, 2015, 2015(23), 5075-5078

Synthetic Circuit 5

141-46-8

583-50-6

533-49-3

95-44-3

95-43-2

Reaction Conditions

1.1 Solvents: Water ; 48 h, rt

Reference

: Catalytic Gels for a Prebiotically Relevant Asymmetric Aldol Reaction in Water: From Organocatalyst Design to Hydrogel Discovery and Back Again

Hawkins, Kirsten; Patterson, Anna K.; Clarke, Paul A.; Smith, David K., Journal of the American Chemical Society, 2020, 142(9), 4379-4389

Synthetic Circuit 6

50-70-4

583-50-6

10323-20-3

6027-89-0

609-06-3

95-44-3

50-99-7

Reaction Conditions

1.1 Catalysts: Platinum , Titania Solvents: Water ; 25 °C

Reference

: Method for producing high-purity rare sugar from sugar alcohol through photocatalytic reaction using titania

, Japan, , ,

D-Erythrose Raw materials

D-Erythrose Preparation Products

D-Erythrose Suppliers

Shanghai HuicH Biotech Co., Ltd

Audited Supplier

(CAS:583-50-6)

MR./MRS.:WEN JUN

Phone:18018625233

Email:wen.jun@e-biochem.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:583-50-6)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:583-50-6)

MR./MRS.:JIANG KUN 1 3 8 1 6 0 0 9 1 6 1

Phone:13816009161

Email:info@zzsrm.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:583-50-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:583-50-6)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

D-Erythrose Related Literature

1. Chlorobenzoic acids and derivatives: analysis of mixtures by thin-layer chromatography

Analyst, 1969,94, 594-598
2. PEGylated WS2 nanodrug system with erythrocyte membrane coating for chemo/photothermal therapy of cervical cancer†

Xianjin Wu,Zhen Li,Jialong Fan,Xing Hu Biomater. Sci., 2020,8, 5088-5105
3. 28. Chemistry of nitrosyl complexes. Part II. Exchange of 36Cl between nitrosyl chloride and some insoluble metal chlorides

J. Chem. Soc., 1956, 150-153
4. Nitrogen-containing carbohydrate derivatives. Part XXIII. Some ring-opening reactions of methyl 2,3-N-aroylepimino-4,6-O-benzylidene-2,3-dideoxy-α-D-mannopyranosides

J. Chem. Soc. C, 1970, 843-846
5. Oxygen defect-induced localized surface plasmon resonance at the WO3−x quantum dot/silver nanowire interface: SERS and photocatalysis†

Wei Wei,Yongji Yao,Qi Zhao,Zhilong Xu,Qinfan Wang,Zongtao Zhang,Yanfeng Gao Nanoscale, 2019,11, 5535-5547
6. An experimental and computational study to understand the lithium storage mechanism in molybdenum disulfide†

Uttam Kumar Sen,Priya Johari,Sohini Basu,Chandrani Nayak,Sagar Mitra Nanoscale, 2014,6, 10243-10254
7. Lifetime behavior of a PEM fuel cell with low humidification of feed stream

Jingrong Yu,Toyoaki Matsuura,Yusuke Yoshikawa,Md Nazrul Islam,Michio Hori Phys. Chem. Chem. Phys., 2005,7, 373-378
8. Accessing slow diffusion in solids by employing metadynamics simulation†

Krishnanjan Pramanik,Sangkha Borah,P. Padma Kumar Phys. Chem. Chem. Phys., 2020,22, 22796-22804
9. Extensional viscosity of copper nanowire suspensions in an aqueous polymer solution

Amarin G. McDonnell,Naveen N. Jason,Leslie Y. Yeo,James R. Friend,Wenlong Cheng,Ranganathan Prabhakar Soft Matter, 2015,11, 8076-8082
10. First-principles calculations on the deposition behavior of LixNay (x + y ≤ 5) clusters during the hybrid storage of Li and Na atoms on graphene†

Yaohan Liu,Mingyue Li,Wei Dong,Fang Yang,Laigui Wang,Shaobin Yang Phys. Chem. Chem. Phys., 2021,23, 21817-21824

Cas no 583-50-6 (D-Erythrose)

D-Erythrose Properties

Names and Identifiers

Computed Properties

Experimental Properties

D-Erythrose Price

D-Erythrose Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

D-Erythrose Raw materials

D-Erythrose Preparation Products

D-Erythrose Suppliers

D-Erythrose Related Literature

583-50-6 (D-Erythrose) Related Products